Cas no 61886-62-2 (3-Hexadecyne)

• Product Name: 3-Hexadecyne
• CAS No: 61886-62-2
• MF: C₁₆H₃₀
• MW: 222.409405231476
• CID: 390708
• PubChem ID: 548886
• Update Time: 2025-04-19

3-Hexadecyne Chemical and Physical Properties

Names and Identifiers

• 3-Hexadecyne
• hexadec-3-yne
• 61886-62-2
• NS00096035
• HRFPRVYNMNOAQO-UHFFFAOYSA-N
• DTXSID80338393

• Inchi： 1S/C16H30/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h3-5,7,9-16H2,1-2H3
• InChI Key： HRFPRVYNMNOAQO-UHFFFAOYSA-N
• SMILES： C(CCCCCC#CCC)CCCCCC

Computed Properties

• Exact Mass: 222.2349
• Monoisotopic Mass: 222.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7974 (estimate)
• Melting Point: 17.51°C (estimate)
• Boiling Point: 283.61°C (estimate)
• Refractive Index: 1.4406 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes